Cas no 2228412-90-4 (2-chloro-5-hydrazinyl-3-methylpyridine)

• Product Name: 2-chloro-5-hydrazinyl-3-methylpyridine
• CAS No: 2228412-90-4
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• CID: 5846583
• PubChem ID: 165884353
• Update Time: 2025-06-08

2-chloro-5-hydrazinyl-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-hydrazinyl-3-methylpyridine
• 2228412-90-4
• EN300-1994163

• Inchi： 1S/C6H8ClN3/c1-4-2-5(10-8)3-9-6(4)7/h2-3,10H,8H2,1H3
• InChI Key： RHNADSWWLKSMKI-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CN=1)NN

Computed Properties

• Exact Mass: 157.0406750g/mol
• Monoisotopic Mass: 157.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-chloro-5-hydrazinyl-3-methylpyridine

Professional Introduction to 2-chloro-5-hydrazinyl-3-methylpyridine (CAS No. 2228412-90-4)

2-chloro-5-hydrazinyl-3-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 2228412-90-4, is a significant intermediate in the field of pharmaceutical chemistry. This compound, featuring a pyridine core with substituents that include a chloro group and a hydrazinyl moiety, has garnered attention due to its versatile reactivity and potential applications in drug discovery and development.

The molecular structure of 2-chloro-5-hydrazinyl-3-methylpyridine consists of a pyridine ring substituted at the 2-position with a chloro group, at the 5-position with a hydrazinyl group, and at the 3-position with a methyl group. This arrangement imparts unique chemical properties that make it a valuable building block for synthesizing more complex molecules. The presence of both electrophilic (chloro) and nucleophilic (hydrazinyl) sites allows for diverse functionalization strategies, enabling chemists to tailor the compound for specific biological targets.

In recent years, 2-chloro-5-hydrazinyl-3-methylpyridine has been explored in the development of novel therapeutic agents. Its hydrazinyl group, in particular, is known to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are prevalent in many pharmacologically active molecules. Additionally, the chloro substituent can undergo nucleophilic substitution reactions, providing another avenue for structural diversification.

One of the most promising applications of 2-chloro-5-hydrazinyl-3-methylpyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically interact with kinase active sites, researchers aim to develop drugs that can modulate these pathways effectively. The compound’s pyridine scaffold is particularly well-suited for this purpose, as pyridine derivatives have shown considerable success in inhibiting kinase activity.

Recent studies have highlighted the potential of 2-chloro-5-hydrazinyl-3-methylpyridine in developing antiviral agents. The hydrazinyl group can be exploited to form covalent bonds with viral proteins or nucleic acids, disrupting viral replication cycles. Moreover, the compound’s ability to undergo further functionalization allows for the introduction of additional pharmacophores that can enhance its antiviral potency. These properties make it an attractive candidate for further investigation in antiviral drug development pipelines.

The synthesis of 2-chloro-5-hydrazinyl-3-methylpyridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the chlorination of a pyridine derivative followed by nucleophilic substitution with hydrazine or its derivatives. The methyl group at the 3-position can be introduced through various methods, such as alkylation reactions or metal-catalyzed cross-coupling reactions. Optimizing these synthetic pathways is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

In conclusion, 2-chloro-5-hydrazinyl-3-methylpyridine (CAS No. 2228412-90-4) represents a versatile and valuable intermediate in medicinal chemistry. Its unique structural features and reactivity make it suitable for diverse applications, particularly in the development of kinase inhibitors and antiviral agents. Continued research into its synthetic methodologies and biological activities will likely uncover even more innovative uses for this compound in the future.